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For Researchers, Scientists, and Drug Development Professionals

Introduction
Gamma-nonalactone (γ-nonalactone), also known by trade names such as Aldehyde C-18

and coconut aldehyde, is a naturally occurring and synthetically produced lactone.[1][2] It is a

significant contributor to the aroma of various fruits, including peaches and apricots, and is a

key component in coconut flavors.[3][4] Its characteristic creamy, sweet, and coconut-like scent

has led to its widespread use in the food, fragrance, and cosmetic industries.[2][4] This

technical guide provides an in-depth overview of the physicochemical properties of gamma-
nonalactone, along with generalized experimental protocols for their determination and an

illustrative representation of its interaction with the olfactory system.

Physicochemical Properties
The physicochemical properties of gamma-nonalactone are crucial for its application and

formulation in various products. These properties are summarized in the tables below.
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Property Value References

Chemical Name 5-pentyloxolan-2-one [1][5]

Synonyms
Aldehyde C-18, Coconut

Aldehyde, γ-Nonanolactone
[1][2][4]

CAS Number 104-61-0 [1][4]

Molecular Formula C₉H₁₆O₂ [1][3]

Molecular Weight 156.22 g/mol [1][3]

Appearance Colorless to pale yellow liquid [1][4]

Odor
Strong, creamy, coconut-like,

with fruity undertones
[1][2][4]

Thermal and Optical Properties
Property Value Conditions References

Boiling Point 243 °C @ 760 mmHg [3][6]

136 °C @ 1.7 kPa [1]

121-122 °C @ 6 mmHg [6][7][8]

Melting Point Approx. 26 °C [4]

Flash Point > 110 °C (230 °F) Closed cup [4][7]

Refractive Index 1.446 - 1.450 @ 20 °C [1][6]

1.447 @ 20 °C (lit.) [7][8][9]

Solubility and Density
| Property | Value | References | | :--- | :--- | | Solubility in Water | Insoluble; 0.76 g/L @ 25°C

(estimated) |[1][10] | | Solubility in Organic Solvents | Soluble in alcohol, most fixed oils, and

propylene glycol |[1][10] | | Density | 0.958 - 0.966 g/cm³ | @ 25 °C |[1] | | | 0.964 g/cm³ | |[3] | | |

0.976 g/mL | @ 25 °C (lit.) |[7][8][9] |
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Spectral Data
Spectral Data Type Key Characteristics References

Mass Spectrometry (GC-MS) Base peak at m/z 85 [1]

¹H NMR
Data available in spectral

databases
[1]

¹³C NMR
Data available in spectral

databases
[11]

Experimental Protocols
The following sections outline generalized experimental methodologies for determining the key

physicochemical properties of liquid compounds like gamma-nonalactone.

Determination of Boiling Point (Capillary Method)
This method is suitable for determining the boiling point of a small quantity of a liquid.

Apparatus:

Thiele tube or similar heating apparatus

Thermometer

Capillary tube (sealed at one end)

Small test tube

Heating medium (e.g., mineral oil)

Sample of gamma-nonalactone

Procedure:

A small amount of gamma-nonalactone is placed in the small test tube.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.docbrown.info/ephysics/heat5-4.htm
https://www.docbrown.info/ephysics/heat5-4.htm
https://pubs.aip.org/aip/acp/article-pdf/1425/1/53/12127256/53_1_online.pdf
https://www.benchchem.com/product/b7760554?utm_src=pdf-body
https://www.benchchem.com/product/b7760554?utm_src=pdf-body
https://www.benchchem.com/product/b7760554?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7760554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The capillary tube, with its open end downwards, is placed inside the test tube containing the

sample.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is immersed in the heating medium within the Thiele tube.

The apparatus is heated gently and uniformly.

As the temperature rises, air trapped in the capillary tube will escape as a stream of bubbles.

The temperature at which a rapid and continuous stream of bubbles emerges from the

capillary tube is noted. This is the boiling point of the liquid.[2][3][4][8][12]
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Boiling Point Determination Setup Experimental Workflow

Thiele Tube with Heating Medium Thermometer Test Tube with Sample Inverted Capillary Tube Place sample in test tube

Insert capillary tube

Attach to thermometer and immerse in heating bath

Gently heat the apparatus

Observe for continuous stream of bubbles

Record temperature

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

Determination of Density (Pycnometer Method)
The density of a liquid can be accurately determined using a pycnometer or density bottle.

Apparatus:

Pycnometer (a specific volume glass flask)
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Analytical balance

Thermometer

Sample of gamma-nonalactone

Procedure:

The empty, clean, and dry pycnometer is weighed accurately.

The pycnometer is filled with distilled water of a known temperature and weighed again to

determine the mass of the water.

The pycnometer is emptied, dried, and then filled with gamma-nonalactone at the same

temperature.

The pycnometer filled with the sample is weighed.

The density is calculated using the formula: Density = (mass of sample) / (volume of

pycnometer, determined from the mass and known density of water).[1][13][14][15][16]

Measurement of Refractive Index (Abbe Refractometer)
The refractive index is a measure of how light propagates through a substance and is a

characteristic property.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Sample of gamma-nonalactone

Calibration standard (e.g., distilled water)

Procedure:
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The refractometer is calibrated using a standard of known refractive index.

The prism of the refractometer is cleaned and dried.

A few drops of gamma-nonalactone are placed on the prism.

The prism is closed, and the sample is allowed to equilibrate to the desired temperature,

typically 20°C, maintained by the water bath.

The light source is switched on, and the eyepiece is adjusted until the dividing line between

the light and dark fields is sharp and clear.

The control knob is turned to bring the dividing line to the center of the crosshairs.

The refractive index is read from the scale.[17][18][19][20]

Olfactory Signaling Pathway
The perception of gamma-nonalactone's characteristic coconut-like aroma is initiated by its

interaction with olfactory receptors in the nasal cavity. These receptors are G-protein coupled

receptors (GPCRs). The binding of an odorant molecule like gamma-nonalactone to its

specific receptor triggers a cascade of intracellular events, leading to the generation of an

electrical signal that is transmitted to the brain and interpreted as a specific scent.

The generalized olfactory signal transduction pathway is as follows:

Binding: Gamma-nonalactone binds to a specific Olfactory Receptor (OR) on the cilia of an

Olfactory Sensory Neuron (OSN).[6][21]

G-Protein Activation: This binding activates an associated G-protein (G-olf).[6][22]

Adenylyl Cyclase Activation: The activated G-olf stimulates the enzyme adenylyl cyclase.[6]

[21]

cAMP Production: Adenylyl cyclase catalyzes the conversion of ATP to cyclic AMP (cAMP).

[6]
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Ion Channel Opening: cAMP binds to and opens cyclic nucleotide-gated (CNG) ion channels.

[6][23]

Depolarization: The opening of these channels allows an influx of Na⁺ and Ca²⁺ ions, leading

to the depolarization of the OSN membrane.[6]

Signal Transmission: This depolarization generates an action potential that travels along the

axon of the OSN to the olfactory bulb in the brain.[24]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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